Cas no 86004-57-1 (6-Hydroxy-3-oxo-1,2-benzisoxazolin)

6-Hydroxy-3-oxo-1,2-benzisoxazolin is a heterocyclic compound featuring a benzisoxazolin core with hydroxyl and oxo functional groups at the 6- and 3-positions, respectively. This structure imparts unique reactivity, making it a valuable intermediate in organic synthesis and pharmaceutical applications. Its fused ring system and functional groups enable selective modifications, facilitating the development of bioactive molecules or specialized ligands. The compound's stability under controlled conditions and compatibility with various reaction conditions enhance its utility in research and industrial processes. Its potential as a precursor for agrochemicals or pharmacologically active derivatives underscores its importance in synthetic chemistry.

6-Hydroxy-3-oxo-1,2-benzisoxazolin structure

86004-57-1 structure

Product Name:6-Hydroxy-3-oxo-1,2-benzisoxazolin

CAS No:86004-57-1

MF:C₇H₅NO₃

MW:151.119501829147

CID:991312

PubChem ID:5489358

Update Time:2025-05-27

6-Hydroxy-3-oxo-1,2-benzisoxazolin Chemical and Physical Properties

Names and Identifiers

- 1,2-Benzisoxazol-3(2H)-one,6-hydroxy-(9CI)
- 6-hydroxy-1,2-benzoxazol-3-one
- 6-Hydroxy-benzo[d]isoxazol-3-ol
- 6-Hydroxy-3-oxo-1,2-benzisoxazolin
- 6-Hydroxy-1,2-benzisoxazol-3(2H)-one
- 1,2-Benzisoxazol-3(2H)-one, 6-hydroxy-
- Y T0678H
- 3,6-dihydroxyindoxazene
- 1,2-benzisoxazole-3,6-diol
- 6-hydroxy-2,3-dihydro-1,2-benzoxazol-3-one
- CHEBI:223012
- EN300-6190172
- SCHEMBL2137945
- DTXSID30235348
- YT 0678H
- 6-Hydroxybenzo[d]isoxazol-3(2H)-one
- Antibiotic Y-T0678H
- MFCD01939425
- Y-T0678H
- SCHEMBL11130742
- Benzo[d]isoxazole-3,6-diol
- AKOS006277708
- 86004-57-1
- 1,2-benzoxazole-3,6-diol
- Inchi： 1S/C7H5NO3/c9-4-1-2-5-6(3-4)11-8-7(5)10/h1-3,9H,(H,8,10)
- InChI Key： BSVWKKOEZYADMB-UHFFFAOYSA-N
- SMILES： O1C2C=C(C=CC=2C(N1)=O)O

Computed Properties

Exact Mass: 151.026943
Monoisotopic Mass: 151.026943
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 11
Rotatable Bond Count: 0
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 58.6
XLogP3: 0.8

Experimental Properties

Density: 1.503
Boiling Point: 397.6°C at 760 mmHg
Flash Point: 194.3°C
Refractive Index: 1.638

6-Hydroxy-3-oxo-1,2-benzisoxazolin Pricemore >>

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